Cas no 951888-61-2 (Ethyl 4-fluoro-2-methylbenzoylformate)

• Product Name: Ethyl 4-fluoro-2-methylbenzoylformate
• CAS No: 951888-61-2
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 4787744
• PubChem ID: 24722272
• Update Time: 2025-07-17

Ethyl 4-fluoro-2-methylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-FLUORO-2-METHYLBENZOYLFORMATE
• ethyl 2-(4-fluoro-2-methylphenyl)-2-oxoacetate
• ethyl (4-fluoro-2-methylphenyl)(oxo)acetate
• ethyl 4-fluoro-2-methylbenzoylformate, AldrichCPR
• Ethyl 4-fluoro-2-methylbenzoylformate

• MDL： MFCD09801426
• Inchi： 1S/C11H11FO3/c1-3-15-11(14)10(13)9-5-4-8(12)6-7(9)2/h4-6H,3H2,1-2H3
• InChI Key： XBMCWXSHHHYEAZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(=O)OCC)=O)=C(C)C=1

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Ethyl 4-fluoro-2-methylbenzoylformate

Recent Advances in the Study of Ethyl 4-fluoro-2-methylbenzoylformate (CAS: 951888-61-2) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-fluoro-2-methylbenzoylformate (CAS: 951888-61-2) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. The presence of the fluorine atom and the ester functional group in its structure enhances its reactivity and bioavailability, making it a valuable building block in medicinal chemistry.

One of the most notable advancements in the study of Ethyl 4-fluoro-2-methylbenzoylformate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the development of selective inhibitors remains a high priority in oncology research. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase isoforms, with promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate the activity of tyrosine kinases, which are implicated in various malignancies. The study employed molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further optimization and clinical development.

In addition to its applications in oncology, Ethyl 4-fluoro-2-methylbenzoylformate has shown potential in the field of neurology. Researchers have investigated its derivatives as modulators of neurotransmitter systems, particularly those involved in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. A recent study in ACS Chemical Neuroscience reported that fluorinated analogs of this compound could cross the blood-brain barrier and exhibit neuroprotective effects in animal models. These findings suggest that Ethyl 4-fluoro-2-methylbenzoylformate could serve as a scaffold for the development of next-generation neurotherapeutics.

The synthetic versatility of Ethyl 4-fluoro-2-methylbenzoylformate has also been exploited in the design of antimicrobial agents. With the rise of antibiotic-resistant pathogens, there is an urgent need for novel compounds with unique mechanisms of action. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of fluorinated benzoylformate derivatives, including Ethyl 4-fluoro-2-methylbenzoylformate, which exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Despite these promising developments, challenges remain in the optimization and scale-up of Ethyl 4-fluoro-2-methylbenzoylformate-based therapeutics. Issues such as metabolic stability, toxicity, and synthetic yield need to be addressed to facilitate their transition from the laboratory to the clinic. Recent efforts have focused on improving the compound's pharmacokinetic properties through structural modifications and formulation strategies. For example, a 2023 patent application disclosed a novel prodrug approach to enhance the oral bioavailability of Ethyl 4-fluoro-2-methylbenzoylformate derivatives, highlighting the ongoing innovation in this area.

In conclusion, Ethyl 4-fluoro-2-methylbenzoylformate (CAS: 951888-61-2) represents a promising scaffold for the development of diverse therapeutic agents. Its applications in kinase inhibition, neuroprotection, and antimicrobial therapy underscore its versatility and potential impact on modern medicine. Future research should focus on addressing the current limitations and exploring new therapeutic avenues for this compound. As the field of chemical biology continues to evolve, Ethyl 4-fluoro-2-methylbenzoylformate is poised to play a pivotal role in the discovery of next-generation pharmaceuticals.